Cas no 1308648-58-9 (tert-butyl N-({9-hydroxy-3-azabicyclo3.3.1nonan-1-yl}methyl)carbamate)

tert-butyl N-({9-hydroxy-3-azabicyclo3.3.1nonan-1-yl}methyl)carbamate structure
1308648-58-9 structure
Product Name:tert-butyl N-({9-hydroxy-3-azabicyclo3.3.1nonan-1-yl}methyl)carbamate
CAS No:1308648-58-9
MF:C14H26N2O3
MW:270.367844104767
MDL:MFCD18089622
CID:5168472
Update Time:2023-11-24

tert-butyl N-({9-hydroxy-3-azabicyclo3.3.1nonan-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-({9-hydroxy-3-azabicyclo[3.3.1]nonan-1-yl}methyl)carbamate
    • tert-butylN-({9-hydroxy-3-azabicyclo[3.3.1]nonan-1-yl}methyl)carbamate
    • Carbamic acid, N-[(9-hydroxy-3-azabicyclo[3.3.1]non-1-yl)methyl]-, 1,1-dimethylethyl ester
    • tert-butyl N-({9-hydroxy-3-azabicyclo3.3.1nonan-1-yl}methyl)carbamate
    • MDL: MFCD18089622
    • Inchi: 1S/C14H26N2O3/c1-13(2,3)19-12(18)16-9-14-6-4-5-10(11(14)17)7-15-8-14/h10-11,15,17H,4-9H2,1-3H3,(H,16,18)
    • InChI Key: RYJJSLPOFQBCMD-UHFFFAOYSA-N
    • SMILES: OC1C2CNCC1(CNC(=O)OC(C)(C)C)CCC2

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 340
  • XLogP3: 1.6
  • Topological Polar Surface Area: 70.6

tert-butyl N-({9-hydroxy-3-azabicyclo3.3.1nonan-1-yl}methyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-90035-1.0g
tert-butyl N-({9-hydroxy-3-azabicyclo[3.3.1]nonan-1-yl}methyl)carbamate
1308648-58-9
1.0g
$0.0 2023-02-11
Enamine
EN300-90035-1g
tert-butyl N-({9-hydroxy-3-azabicyclo[3.3.1]nonan-1-yl}methyl)carbamate
1308648-58-9
1g
$0.0 2023-09-01
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